![molecular formula C7H3F2N B1349092 3,5-Difluorobenzonitrile CAS No. 64248-63-1](/img/structure/B1349092.png)
3,5-Difluorobenzonitrile
Overview
Description
3,5-Difluorobenzonitrile (3,5-DFBN) is an organic compound that belongs to the class of nitriles and has a molecular formula of C7H3F2N. It is a colorless liquid that has a low boiling point and a pungent odor. 3,5-DFBN has a wide range of applications in organic synthesis and is used as a reagent in the synthesis of various organic compounds. It is also used as a catalyst for the synthesis of organic compounds such as amines and alcohols.
Scientific Research Applications
Synthesis Techniques :
- 3,4-Difluorobenzonitrile, closely related to 3,5-Difluorobenzonitrile, has been synthesized using halogen-exchange reactions involving 3,4-dichlorobenzonitrile and potassium fluoride, highlighting key methodologies in the production of difluorobenzonitrile compounds (Suzuki & Kimura, 1992).
Spectroscopic Studies :
- The photoacoustic spectroscopy of different difluorobenzonitrile isomers, including this compound, has been used to study electronic transitions in these compounds, contributing to our understanding of their molecular structure and behavior (Ramu, Rao & Santhamma, 1993).
Quantum Chemical Studies :
- Ab initio quantum chemical methods have been applied to this compound for calculating its geometry, vibrational wavenumbers, and thermodynamic parameters, providing insights into its molecular characteristics (Rastogi et al., 2002).
Chemical Interaction Analysis :
- The formation of Meisenheimer-type σ-complexes in 3,5-dinitrobenzonitrile (a related compound) with various nucleophiles has been demonstrated, showing the reactive potential and interaction capabilities of benzonitrile derivatives (Foreman & Foster, 1969).
Material Science Applications :
- Difluorobenzonitrile compounds have been utilized in the synthesis of cyclic poly(benzonitrile ether)s, showing their potential applications in material science and polymer chemistry (Kricheldorf, Garaleh & Schwarz, 2003).
Mechanism of Action
Target of Action
3,5-Difluorobenzonitrile is a benzonitrile derivative with two fluorine substituents at the meta-positions . It is primarily used as an electron acceptor unit in axially chiral excimers/exciplexes . It also assists the conversion of catalytically inactive (phosphine) 2 Ni to (phosphine)Ni (alkene), a desired catalyst intermediate in cross-coupling reactions .
Mode of Action
The compound interacts with its targets through nucleophilic aromatic substitution . This interaction results in the expansion of the chromophore size of this compound .
Biochemical Pathways
It is known that the compound plays a role in the formation of axially chiral excimers/exciplexes . These exciplexes display thermally activated delayed fluorescence (TADF), which are promising for OLEDs .
Pharmacokinetics
It is known that the compound is a solid with a melting point of 84-86 °c . These properties may influence its bioavailability.
Result of Action
The action of this compound results in the formation of axially chiral excimers/exciplexes showing cyan luminescence . The synthesized this compound-carbazol emitters have a photoluminescence quantum yield (PLQY) of 29% and an external quantum efficiency (EQE) of 5.3% .
properties
IUPAC Name |
3,5-difluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F2N/c8-6-1-5(4-10)2-7(9)3-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQXZSEXZQVKCHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60214464 | |
Record name | 3,5-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64248-63-1 | |
Record name | 3,5-Difluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=64248-63-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Difluorobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064248631 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,5-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60214464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-difluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.848 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 3,5-Difluorobenzonitrile be used in polymerization reactions?
A: Yes, this compound has been successfully employed as a monomer in the synthesis of cyclic poly(benzonitrile ether)s []. When reacted with Bisphenol A in sulfolane, it exhibits high reactivity, achieving quantitative conversions []. This reaction produces cyclic oligoethers and polyethers, as confirmed by matrix-assisted laser desorption/time-of-flight mass spectrometry analysis []. Notably, using O,O′-bistrimethylsilyl bisphenol A in dry N-methylpyrrolidone with potassium carbonate as a promoter, the polymerization with this compound yielded high molecular weight polymers with a significant cyclic content [].
Q2: Has this compound been used in the development of coordination polymers?
A: Yes, a derivative of this compound, 3,5-di(1H-imidazol-1-yl)benzonitrile (DICN), serves as a valuable ligand in the construction of coordination polymers []. Under solvothermal conditions, the cyano group in DICN can be hydrolyzed to a carboxylic acid, enabling the formation of coordination polymers through carboxylate and imidazole bonding with various metal salts []. This has led to the synthesis and structural characterization of seven diverse coordination polymers, demonstrating the versatility of this compound derivatives in materials science [].
Q3: Are there any efficient synthetic routes for the preparation of 2,4-Dichloro-3,5-difluorobenzoic acid?
A: Yes, a practical synthesis of 2,4-Dichloro-3,5-difluorobenzoic acid utilizes commercially available 4-chloro-3,5-difluorobenzonitrile as a starting material []. The synthetic sequence involves a series of well-established transformations, including nitration, selective reduction, diazotization, and chlorination, to achieve the desired product in good yield [].
Q4: Can this compound be used to prepare liquid crystals?
A: Yes, research indicates that this compound serves as a key starting material for the synthesis of 5-propyl-2-(3,5-difluorophenyl) pyrimidine, a compound with liquid crystal properties []. The synthesis involves a multistep procedure comprising addition, substitution, and cyclization reactions []. This highlights the potential of this compound as a building block for advanced materials.
Q5: Has this compound been explored in the context of photoredox catalysis?
A: Yes, a derivative of this compound, 2,4,6-tris(diphenylamino)-3,5-difluorobenzonitrile (3DPA2FBN), functions as an effective organophotocatalyst in photoredox-assisted direct α-alkylation reactions of ketones with arylalkenes []. This methodology, facilitated by the catalytic activity of 3DPA2FBN and a Brønsted base like LiOtBu under blue LED irradiation, provides a valuable and atom-economical approach for the α-functionalization of both cyclic and acyclic ketones [].
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